Cas no 1904328-02-4 (N4-(2-aminoethyl)-N6,N6-dimethylpyrimidine-4,6-diamine)

• Product Name: N4-(2-aminoethyl)-N6,N6-dimethylpyrimidine-4,6-diamine
• CAS No: 1904328-02-4
• MF: C₈H₁₅N₅
• MW: 181.238200426102
• CID: 6152021
• PubChem ID: 117556138
• Update Time: 2025-10-29

N4-(2-aminoethyl)-N6,N6-dimethylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(2-aminoethyl)-N6,N6-dimethylpyrimidine-4,6-diamine
• 1904328-02-4
• AKOS026713308
• F1912-0183

• Inchi： 1S/C8H15N5/c1-13(2)8-5-7(10-4-3-9)11-6-12-8/h5-6H,3-4,9H2,1-2H3,(H,10,11,12)
• InChI Key： DPXVQEOWFOQARI-UHFFFAOYSA-N
• SMILES： N(C1C=C(N=CN=1)N(C)C)CCN

Computed Properties

• Exact Mass: 181.13274550g/mol
• Monoisotopic Mass: 181.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.1Ų

Additional information on N4-(2-aminoethyl)-N6,N6-dimethylpyrimidine-4,6-diamine

Recent Advances in the Study of N4-(2-aminoethyl)-N6,N6-dimethylpyrimidine-4,6-diamine (CAS: 1904328-02-4)

N4-(2-aminoethyl)-N6,N6-dimethylpyrimidine-4,6-diamine (CAS: 1904328-02-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This pyrimidine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its mechanism of action and potential clinical applications.

One of the key findings in recent research is the compound's ability to act as an inhibitor of specific kinases involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N4-(2-aminoethyl)-N6,N6-dimethylpyrimidine-4,6-diamine exhibits selective inhibition of p38 MAP kinase, a target of interest for treating autoimmune diseases. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the kinase's ATP-binding pocket, providing valuable insights for structure-based drug design.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in cancer therapy. Research published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of N4-(2-aminoethyl)-N6,N6-dimethylpyrimidine-4,6-diamine show significant antiproliferative activity against several cancer cell lines, including breast and lung cancer models. The study highlighted the importance of the aminoethyl substituent at the N4 position for maintaining biological activity while optimizing pharmacokinetic properties.

The synthetic accessibility of N4-(2-aminoethyl)-N6,N6-dimethylpyrimidine-4,6-diamine has also been a focus of recent work. A 2024 publication in Organic Process Research & Development described an improved synthetic route that achieves higher yields and better purity profiles. This advancement is particularly important for scaling up production for preclinical and clinical studies, addressing previous challenges in the compound's availability for research purposes.

From a structural perspective, computational studies have provided deeper understanding of the compound's conformational flexibility and its implications for biological activity. Molecular dynamics simulations published in the Journal of Chemical Information and Modeling revealed that the aminoethyl side chain adopts multiple stable conformations, which may contribute to its ability to interact with diverse biological targets. These findings open new possibilities for rational drug design based on this scaffold.

Looking forward, the research community anticipates further exploration of N4-(2-aminoethyl)-N6,N6-dimethylpyrimidine-4,6-diamine's therapeutic potential. Current investigations are exploring its application in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in cellular models of Parkinson's disease. Additionally, ongoing structure-activity relationship studies aim to optimize the compound's selectivity and potency while maintaining favorable drug-like properties.

In conclusion, N4-(2-aminoethyl)-N6,N6-dimethylpyrimidine-4,6-diamine (CAS: 1904328-02-4) represents a versatile scaffold with multiple therapeutic applications. The recent surge in research activity surrounding this compound underscores its importance in chemical biology and drug discovery. As more data becomes available from ongoing studies, this molecule may serve as the foundation for developing novel treatments for various diseases, particularly in areas of unmet medical need.